
Technical Guide: 3'-p-Hydroxy Paclitaxel-d5 for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3'-p-Hydroxy paclitaxel-d5

Cat. No.: B1152029 Get Quote

This technical guide provides an in-depth overview of 3'-p-Hydroxy paclitaxel-d5, a

deuterated metabolite of the widely used chemotherapeutic agent, paclitaxel. This document is

intended for researchers, scientists, and professionals in drug development, offering

comprehensive information on suppliers, pricing, and relevant technical data. It also outlines a

general experimental protocol for its application as an internal standard and visualizes the

metabolic pathway of paclitaxel.

Introduction
3'-p-Hydroxy paclitaxel is one of the main metabolites of paclitaxel, formed primarily in the liver

by the cytochrome P450 enzyme system, specifically CYP2C8 and CYP3A4.[1][2] The

deuterated form, 3'-p-Hydroxy paclitaxel-d5, serves as a crucial internal standard for

pharmacokinetic and metabolic studies. Its use in analytical methods such as liquid

chromatography-mass spectrometry (LC-MS) allows for precise quantification of the non-

deuterated metabolite in biological samples.[3] The stable isotope label ensures that the

internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency,

leading to more accurate and reliable results.

Suppliers and Pricing
Several chemical suppliers offer 3'-p-Hydroxy paclitaxel-d5 for research purposes. Pricing is

often not listed publicly and typically requires a quotation request. The following table

summarizes the available information from various suppliers.
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Supplier
Product
Code/CAT
NO.

Molecular
Formula

Molecular
Weight

Pack Size Pricing

Aquigen Bio

Sciences
AQ-P000017

C47H46D5N

O15
874.9 MG, GM, KG

Request a

Quotation

Santa Cruz

Biotechnolog

y

sc-219509
C47H46D5N

O15
874.94 Not specified

Request a

Quotation

LGC

Standards

TRC-

H948897

C47H46D5N

O15
874.94 0.5 mg, 1 mg

Login for

pricing

MedChemEx

press (MCE)
HY-144149S

C47H46D5N

O15
874.94 1 mg, 5 mg

Request a

Quotation

Pharmaffiliate

s

PA STI

050530

C47H46D5N

O15
874.94 Not specified

Enquire for

pricing

Note: The availability and pricing are subject to change. It is recommended to contact the

suppliers directly for the most current information.

Physicochemical Data
The following table summarizes the key physicochemical properties of 3'-p-Hydroxy
paclitaxel-d5.
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Property Value Source

Chemical Name

(2aR,4S,4aS,6R,9S,11S,12S,1

2aR,12bS)-9-(((2R,3R)-3-

(Benzamido-2,3,4,5,6-d5)-2-

hydroxy-3-(4-

hydroxyphenyl)propanoyl)oxy)-

12-(benzoyloxy)-4,11-

dihydroxy-4a,8,13,13-

tetramethyl-5-oxo-

3,4,4a,5,6,9,10,11,12,12a-

decahydro-1H-7,11-

methanocyclodeca[4]

[5]benzo[1,2-b]oxete-

6,12b(2aH)-diyl diacetate

Aquigen Bio Sciences[6]

Unlabelled CAS Number 132160-32-8 LGC Standards[4]

Molecular Formula C47H46D5NO15 Multiple Sources[4][5][6][7][8]

Molecular Weight ~874.94 g/mol Multiple Sources[4][5][6][9][8]

Typical Purity

High purity, often >98%

(Requires Certificate of

Analysis for lot-specific data)

General supplier information

Isotopic Enrichment

Typically >99% for deuterated

positions (Requires Certificate

of Analysis for lot-specific data)

General supplier information

Storage

Recommended storage

conditions are typically

provided on the Certificate of

Analysis. Generally, it should

be stored in a cool, dry place.

MedChemExpress[5]

Experimental Protocols
3'-p-Hydroxy paclitaxel-d5 is primarily used as an internal standard in LC-MS based

bioanalytical methods for the quantification of 3'-p-Hydroxy paclitaxel in biological matrices like
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plasma, serum, or tissue homogenates. Below is a general experimental workflow.

General Workflow for LC-MS Quantification using a
Deuterated Internal Standard
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Sample Preparation

LC-MS Analysis

Data Analysis

Biological Sample (e.g., Plasma)

Spike with 3'-p-Hydroxy paclitaxel-d5 (Internal Standard)

Protein Precipitation / Liquid-Liquid Extraction / Solid-Phase Extraction

Evaporation and Reconstitution

Inject into LC-MS/MS System

Chromatographic Separation (e.g., C18 column)

Electrospray Ionization (ESI)

Mass Spectrometric Detection (MRM mode)

Peak Integration for Analyte and Internal Standard

Calculate Peak Area Ratio

Generate Calibration Curve

Quantify Analyte Concentration

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using a deuterated internal standard.
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Detailed Methodologies:
Preparation of Standards and Samples:

Prepare a stock solution of 3'-p-Hydroxy paclitaxel-d5 in a suitable organic solvent (e.g.,

methanol or acetonitrile).

Prepare a series of calibration standards by spiking known concentrations of non-

deuterated 3'-p-Hydroxy paclitaxel into the same biological matrix as the samples.

Add a fixed concentration of the 3'-p-Hydroxy paclitaxel-d5 internal standard solution to

all calibration standards, quality control samples, and unknown samples.

Sample Extraction:

Protein Precipitation: A common method for plasma samples. Add a cold organic solvent

(e.g., acetonitrile) to the sample, vortex, and centrifuge to pellet the precipitated proteins.

Liquid-Liquid Extraction (LLE): Use an appropriate water-immiscible organic solvent to

extract the analyte and internal standard from the aqueous biological matrix.

Solid-Phase Extraction (SPE): Utilize a cartridge with a specific sorbent to bind the analyte

and internal standard, wash away interferences, and then elute the compounds of interest.

LC-MS/MS Analysis:

Liquid Chromatography (LC): Employ a reverse-phase column (e.g., C18) with a gradient

elution of mobile phases, typically consisting of water with an additive (e.g., formic acid or

ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

Mass Spectrometry (MS): Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) for detection, monitoring

specific precursor-to-product ion transitions for both 3'-p-Hydroxy paclitaxel and its

deuterated internal standard.

Data Analysis:

Integrate the chromatographic peak areas for the analyte and the internal standard.
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Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling and Metabolic Pathways
Paclitaxel Metabolism
Paclitaxel is extensively metabolized in the liver by cytochrome P450 enzymes. The primary

metabolic pathway involves hydroxylation to form active metabolites. The diagram below

illustrates the formation of 3'-p-Hydroxy paclitaxel.

Paclitaxel

CYP2C8 CYP3A4

3'-p-Hydroxypaclitaxel 6α-Hydroxypaclitaxel

6α,3'-p-Dihydroxypaclitaxel

Click to download full resolution via product page

Caption: Metabolic pathway of paclitaxel.

Paclitaxel's Mechanism of Action and Signaling
Pathways
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Paclitaxel exerts its anticancer effects by stabilizing microtubules, leading to cell cycle arrest in

the G2/M phase and subsequent apoptosis.[1] This process can trigger various downstream

signaling pathways. While the specific signaling of the 3'-p-Hydroxy metabolite is not well-

documented, it is understood that the parent compound, paclitaxel, influences key cellular

pathways such as PI3K/AKT.

The PI3K/AKT signaling pathway is a critical regulator of cell survival and proliferation.

Paclitaxel has been shown to inhibit this pathway, thereby promoting apoptosis in cancer cells.

[10]
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Caption: Paclitaxel's inhibitory effect on the PI3K/AKT signaling pathway.

In conclusion, 3'-p-Hydroxy paclitaxel-d5 is an essential tool for researchers studying the

pharmacokinetics and metabolism of paclitaxel. Its use as an internal standard ensures the

accuracy and reliability of quantitative bioanalytical methods. This guide provides a

comprehensive overview of its suppliers, physicochemical properties, and a general protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK536917/
https://pubmed.ncbi.nlm.nih.gov/33269821/
https://www.benchchem.com/product/b1152029?utm_src=pdf-body-img
https://www.benchchem.com/product/b1152029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for its application, along with insights into the metabolic and signaling pathways of its parent

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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